Cas no 53408-96-1 (4-Nitrobenzo-18-crown-6)

4-Nitrobenzo-18-crown-6 structure
4-Nitrobenzo-18-crown-6 structure
Product Name:4-Nitrobenzo-18-crown-6
CAS No:53408-96-1
MF:C16H23NO8
MW:357.35572552681
MDL:MFCD00143207
CID:89759
PubChem ID:87573881
Update Time:2025-04-18

4-Nitrobenzo-18-crown-6 Chemical and Physical Properties

Names and Identifiers

    • 4-Nitrobenzo-18-crown-6
    • 4'-Nitrobenzo-18-crown 6-Ether
    • 2,3-(4-NITROBENZO)-1,4,7,10,13,16-HEXAOXACYCLOOCTADEC-2-ENE
    • 20-nitro-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
    • Nitrobenzo-18-crown-6
    • 2,3,5,6,8,9,11,12,14,15-Decahydro-18-nitro-1,4,7,10,13,16-benzohexaoxacyclooctadecin
    • LQXOKBZWNFJJGI-UHFFFAOYSA-N
    • LQXOKBZWNFJJGI-UHFFFAOYSA-
    • STL089801
    • VZ29531
    • API
    • 18-Nitro-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine
    • 21-nitro-2,5,8,11,14,17-hexaoxabicyclo[16.4.0]docosa-1(18),19,21-triene
    • 18-nitro-2,3,5,6,8,9,11,12,14,15-decahydrobenzo[b][1,4,7,10,13,16]hexaoxacyclooctadecine
    • A829571
    • SR-01000390240
    • T72582
    • FT-0619211
    • DTXSID10345156
    • AKOS001026593
    • CS-0322969
    • MFCD00143207
    • Z56778263
    • N0562
    • 53408-96-1
    • SCHEMBL14849221
    • SR-01000390240-1
    • F1791-1332
    • 4'-Nitrobenzo-18-crown-6
    • InChI=1/C16H23NO8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2
    • 18-Nitro-2,3,5,6,8,9,11,12,14,15-decahydro-1,4,7,10,13,16-benzohexaoxacyclooctadecine #
    • 4'-Nitrobenzo-18-crown-6-ether
    • 4- Nitrobenzo-18-crown-6
    • DB-052332
    • MDL: MFCD00143207
    • Inchi: 1S/C16H23NO8/c18-17(19)14-1-2-15-16(13-14)25-12-10-23-8-6-21-4-3-20-5-7-22-9-11-24-15/h1-2,13H,3-12H2
    • InChI Key: LQXOKBZWNFJJGI-UHFFFAOYSA-N
    • SMILES: O1CCOCCOC2C=C(C=CC=2OCCOCCOCC1)[N+](=O)[O-]

Computed Properties

  • Exact Mass: 357.14200
  • Monoisotopic Mass: 357.142367
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 8
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 0
  • Complexity: 365
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 0.1
  • Topological Polar Surface Area: 101

Experimental Properties

  • Color/Form: powder
  • Density: 1.163
  • Melting Point: 83.0 to 87.0 deg-C
  • Boiling Point: 453.11°C (rough estimate)
  • Flash Point: 110 C
  • Refractive Index: 1.5230 (estimate)
  • PSA: 101.20000
  • LogP: 1.95560
  • Solubility: Not determined

4-Nitrobenzo-18-crown-6 Security Information

4-Nitrobenzo-18-crown-6 Customs Data

  • HS CODE:29329985
  • Customs Data:

    China Customs Code:

    29329985

4-Nitrobenzo-18-crown-6 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
N900815-10mg
4-Nitrobenzo-18-crown-6
53408-96-1
10mg
$ 50.00 2022-06-03
TRC
N900815-50mg
4-Nitrobenzo-18-crown-6
53408-96-1
50mg
$ 65.00 2022-06-03
TRC
N900815-100mg
4-Nitrobenzo-18-crown-6
53408-96-1
100mg
$ 80.00 2022-06-03
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X70625-1g
4-Nitrobenzo-18-crown-6
53408-96-1 ≥97%
1g
¥478.0 2023-09-05
SHANG HAI JI ZHI SHENG HUA Technology Co., Ltd.
X70625-200mg
4-Nitrobenzo-18-crown-6
53408-96-1 ≥97%
200mg
¥138.0 2023-09-05
abcr
AB118191-1 g
4-Nitrobenzo-18-crown-6, 97%; .
53408-96-1 97%
1 g
€102.60 2023-07-20
abcr
AB118191-5 g
4-Nitrobenzo-18-crown-6, 97%; .
53408-96-1 97%
5 g
€349.00 2023-07-20
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A16138-1g
4-Nitrobenzo-18-crown-6, 99%
53408-96-1 99%
1g
¥1147.00 2023-03-09
A FA AI SHA , SAI MO FEI SHI ER KE JI QI XIA GONG SI
A16138-5g
4-Nitrobenzo-18-crown-6, 99%
53408-96-1 99%
5g
¥4968.00 2023-03-09
TI XI AI ( SHANG HAI ) HUA CHENG GONG YE FA ZHAN Co., Ltd.
N0562-1G
4'-Nitrobenzo-18-crown 6-Ether
53408-96-1 >97.0%(GC)
1g
¥620.00 2023-09-07

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